Cas no 2229554-50-9 (2-(5-bromo-2-chloropyridin-4-yl)oxyethan-1-amine)

• Product Name: 2-(5-bromo-2-chloropyridin-4-yl)oxyethan-1-amine
• CAS No: 2229554-50-9
• MF: C₇H₈BrClN₂O
• MW: 251.508219718933
• CID: 5605180
• PubChem ID: 165684558
• Update Time: 2025-05-23

2-(5-bromo-2-chloropyridin-4-yl)oxyethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-[(5-bromo-2-chloropyridin-4-yl)oxy]ethan-1-amine
• 2229554-50-9
• EN300-1908921
• 2-(5-bromo-2-chloropyridin-4-yl)oxyethan-1-amine

• Inchi： 1S/C7H8BrClN2O/c8-5-4-11-7(9)3-6(5)12-2-1-10/h3-4H,1-2,10H2
• InChI Key： HJHAVQXJROADFS-UHFFFAOYSA-N
• SMILES： BrC1C=NC(=CC=1OCCN)Cl

Computed Properties

• Exact Mass: 249.95085g/mol
• Monoisotopic Mass: 249.95085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 48.1Ų

Additional information on 2-(5-bromo-2-chloropyridin-4-yl)oxyethan-1-amine

Professional Introduction to Compound with CAS No. 2229554-50-9 and Product Name: 2-(5-bromo-2-chloropyridin-4-yl)oxyethan-1-amine

Compound with the CAS number 2229554-50-9 and the product name 2-(5-bromo-2-chloropyridin-4-yl)oxyethan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and chemical properties, has garnered considerable attention due to its potential applications in drug discovery and development. The molecular structure of this compound incorporates a pyridine core, which is a common motif in many bioactive molecules, further enhancing its relevance in medicinal chemistry.

The pyridine ring in 2-(5-bromo-2-chloropyridin-4-yl)oxyethan-1-amine is a key feature that contributes to its pharmacological activity. Pyridine derivatives are widely recognized for their role in various biological processes, making them valuable scaffolds for designing new therapeutic agents. The presence of both bromo and chloro substituents on the pyridine ring introduces additional functional groups that can modulate the compound's interactions with biological targets. These substituents not only enhance the compound's lipophilicity but also provide sites for further chemical modifications, enabling the development of more tailored and effective pharmaceuticals.

In recent years, there has been a growing interest in the development of small-molecule inhibitors targeting various disease pathways. The amine group in 2-(5-bromo-2-chloropyridin-4-yl)oxyethan-1-amine serves as a crucial pharmacophore, allowing for interactions with specific amino acid residues in protein targets. This feature makes the compound a promising candidate for inhibiting enzymes involved in cancer, inflammation, and other metabolic disorders. The structural flexibility provided by the amine group also allows for the optimization of binding affinity and selectivity, which are critical factors in drug design.

One of the most compelling aspects of 2-(5-bromo-2-chloropyridin-4-yl)oxyethan-1-amine is its potential in modulating signaling pathways associated with diseases such as cancer. Current research indicates that this compound can interfere with key signaling molecules involved in tumor growth and progression. By binding to specific proteins and inhibiting their activity, it may help to disrupt aberrant signaling cascades that drive cancer cell proliferation. Preliminary studies have shown that this compound exhibits promising antitumor effects in vitro, suggesting its potential as a lead compound for further development.

The synthesis of 2-(5-bromo-2-chloropyridin-4-yl)oxyethan-1-amine involves a series of well-established organic reactions that highlight its feasibility as a pharmaceutical intermediate. The bromination and chlorination steps are critical for introducing the necessary functional groups onto the pyridine ring, while the subsequent amine coupling reaction ensures the formation of the desired oxygenated amine moiety. These synthetic strategies not only demonstrate the compound's synthetic accessibility but also provide a framework for scaling up production for preclinical and clinical studies.

Advances in computational chemistry have further enhanced our understanding of how 2-(5-bromo-2-chloropyridin-4-yl)oxyethan-1-amine interacts with biological targets. Molecular docking studies have been instrumental in predicting binding modes and affinities, allowing researchers to optimize the compound's structure for improved efficacy. These computational approaches complement experimental efforts by providing rapid screening of potential analogs and identifying key residues involved in binding interactions. Such insights are invaluable for guiding medicinal chemistry campaigns aimed at developing novel therapeutics.

The pharmacokinetic properties of 2-(5-bromo-2-chloropyridin-4-yloxyethan-1-am ine) are also an area of active investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for assessing its therapeutic potential and safety profile. Initial pharmacokinetic studies suggest that this compound exhibits favorable absorption rates and moderate bioavailability, making it suitable for oral administration. Additionally, preliminary data on metabolic stability indicate that it undergoes biotransformation pathways that could be further explored to improve its duration of action.

As research continues to uncover new therapeutic applications, compounds like 2-(5-bromo - 2-chloropy ridin - 4 - yl) oxyethan - 1 - am ine are expected to play a pivotal role in addressing unmet medical needs. The combination of structural versatility and biological activity makes this compound an attractive candidate for further exploration in drug discovery programs. Collaborative efforts between academic researchers and industry scientists will be crucial in translating these findings into clinical applications that benefit patients worldwide.

In conclusion, 2229554 - 50 - 9and its corresponding product name, 2 - (5 - bromo - 2 - chloropy ridin - 4 - yl) oxyethan - 1 - am ine, represent a significant contribution to pharmaceutical chemistry. Their unique structural features and promising biological activities position them as valuable tools for developing new therapeutics across various disease areas. With ongoing research efforts focused on optimizing their pharmacological properties, these compounds hold great promise for advancing medical treatments and improving patient outcomes.